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Compound of Interest

Compound Name: 1,1,2,2,3,3-Hexafluoropropane
CAS No.: 680-00-2
Cat. No.: B3428421
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HFC-236ea ORC Optimization & Support Hub

Executive Summary

You are likely utilizing HFC-236ea (1,1,1,2,3,3-Hexafluoropropane) due to its specific critical
temperature (

), which aligns well with mid-temperature waste heat sources common in pharmaceutical batch
processing and autoclave cycles.

However, HFC-236ea presents unique challenges. It is a "dry" fluid (positive slope of the
saturation vapor curve on a T-s diagram), which simplifies turbine design but complicates heat
exchanger optimization. Furthermore, its high Global Warming Potential (GWP) necessitates
hermetic sealing and rigorous leak detection.

This guide provides self-validating protocols to troubleshoot efficiency losses and component
failures, specifically tailored for researchers in process engineering.

Module 1: Thermodynamic Cycle Optimization
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Q1: My system is stable, but thermal efficiency is stuck below 10%.
How do | optimize the Evaporator Pinch Point?

The Mechanism: In ORC systems, the Pinch Point Temperature Difference (PPTD) in the
evaporator is the primary throttle on efficiency.[1][2] A high PPTD reduces the surface area
required (lowering cost) but destroys exergy, killing thermal efficiency. For HFC-236ea,
because of its low thermal conductivity compared to water, the heat transfer coefficient is the
limiting factor.

The Protocol: PPTD Step-Down Analysis Follow this workflow to find the "Economic
Optimization Point" where efficiency gains no longer justify the pressure drop increase.

 Instrumentation Setup: Ensure you have RTDs (Resistance Temperature Detectors) at the
working fluid inlet, working fluid outlet, heat source inlet, and heat source outlet.

o Baseline Measurement: Record the temperature profile at steady state. Calculate current
PPTD:

(Where
represents the point of closest temperature approach, usually at the onset of evaporation).

o Step-Down Experiment:
o Increase working fluid mass flow rate (

) by 5%.

o Allow system to stabilize (approx. 20 mins).
o Validation Check: Monitor the Degree of Superheat. If Superheat drops
, stop. You are risking liquid entry into the expander.
e Data Analysis: Plot

vs. PPTD.
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o Target: For HFC-236ea, an optimal PPTD is typically 5-7°C. If you are operating at >15°C
PPTD, your evaporator is undersized or fouled.

Low Thermal Efficiency
(<10%)

Calculate Evaporator
PPTD

Is PPTD > 10°C?

Yes (Flow limited)\No (Heat Transfer limited)

Increase Fluid Check Heat Exchanger
Mass Flow Fouling (k-value)

Monitor Superheat

Superheat < 2°C?

No

STOP: Risk of Record New Efficiency
Liquid Erosion Point
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Figure 1: Logic flow for diagnosing low thermal efficiency via Pinch Point (PPTD) analysis.

Q2: HFC-236ea is a "Dry Fluid." Do | really need a superheater?

The Insight: Theoretically, no. A dry fluid's saturation vapor curve has a positive slope (

), meaning isentropic expansion keeps the fluid in the vapor phase. However, practical
experience dictates you maintain 3—5°C of superheat.

Why?

o Control Stability: Without superheat, any transient drop in heat source temperature
immediately sends two-phase fluid (liquid droplets) into the expander, causing catastrophic
blade erosion or scroll damage.

» Lubricant Separation: If you use an oil-lubricated expander, dissolved oil separates more
easily from superheated gas than from saturated vapor.

Module 2: Component Troubleshooting
Q3: The feed pump is cavitating (loud noise/vibration). How do | fix
this without replacing the pump?

The Mechanism: HFC-236ea has a high density and low viscosity. Cavitation occurs when the
Net Positive Suction Head Available (NPSHa) drops below the NPSH Required (NPSHTr). This
is common in lab-scale setups where the condenser is not placed high enough above the

pump.
The Protocol: Subcooling Verification
e Calculate NPSHa:

o ngcontent-ng-c2699131324=""_nghost-ng-c2339441298="" class="inline ng-star-
inserted">

: Pressure at pump inlet.[3]

o : Saturation pressure at current temperature.
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o : Vertical distance between condenser outlet and pump inlet.

e Immediate Fix (The "Subcooling Boost"):
o If you cannot raise the condenser (

), you must lower
by subcooling the liquid.

o Action: Increase cooling water flow to the condenser to achieve 3-5°C of subcooling
(Liquid temp should be 3-5°C below saturation temp).

o Self-Validation:

o Measure pump discharge pressure. If it fluctuates by >10%, cavitation is still present.

MG .., opimized

aise C

Raise Condenser Stable Discharge
(Increase Static Head) Pressure?

Click to download full resolution via product page

Figure 2: Workflow to eliminate pump cavitation via subcooling and static head adjustment.

Module 3: Comparative Data & Compliance

Warning: HFC-236ea has a GWP of approximately 9,810 (IPCC AR5).[4] While excellent for
thermodynamics, it is strictly regulated. Ensure your experimental rig is hermetically sealed
(magnetic coupling pumps recommended).

Thermodynamic Comparison Table
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HFC-236ea R-245fa (Common Novec 649 (Low
Property

(Current) Alt) GWP)
Critical Temp (

139.3 154.0 168.7
)
Critical Pressure

3.50 3.65 1.88
(MPa)
Boiling Point (

-14 151 49.0
)
Fluid Type Dry Dry Dry
GWP (100-yr) ~9,810 ~858 1
ODP 0 0 0

Note: If your heat source is >150°C, HFC-236ea is likely operating near its critical point. Ensure
your cycle design accounts for "trans-critical” operation if you push pressure above 3.5 MPa.
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o Ranking of Working Fluids for Organic Rankine Cycle Applic

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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